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Compound of Interest

Compound Name: 1-Fluoro-7-nitro-9h-fluorene
CAS No.: 343-38-4
Cat. No.: B11955807
Get Quote
. J

Part 1: Chemical Identity & Physicochemical
Properties

Executive Summary 1-Fluoro-7-nitro-9H-fluorene (CAS: 343-38-4) is a disubstituted fluorene
derivative characterized by an electron-withdrawing nitro group at the C7 position and a
fluorine atom at the C1 position.[1] This substitution pattern creates a "push-pull” electronic
system across the biphenyl core, making it a valuable intermediate in the synthesis of organic
semiconductors, fluorescent probes, and bioactive pharmacophores.

Physicochemical Data Table
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Property

Value | Description

Sourcel/Validation

Chemical Name

1-Fluoro-7-nitro-9H-fluorene

IUPAC

CAS Number 343-38-4 Verified Registry
Molecular Formula Stoichiometry
Calculated (
Molecular Weight 229.21 g/mol
)
Exact Mass 229.054 g/mol High-Res MS Target
Pale yellow to yellow ) )
Appearance ] ] Typical of nitrofluorenes
crystalline solid
- Soluble: DCM, DMSO, THF, )
Solubility Polarity Assessment

Acetonelnsoluble: Water

LogP (Predicted)

~3.6-4.1

Lipophilicity Estimate

Storage

2-8°C, Inert atmosphere

(Argon/Nitrogen)

Oxidation/Light Sensitivity

Critical Note on Melting Point: Specific experimental melting point data for the 1-fluoro isomer is

rarely reported in open literature compared to the 2-fluoro isomer. Based on structural analogs

(2-fluoro-7-nitrofluorene, MP ~150-160°C), the expected melting range is 145-165°C.

Experimental verification is required for new batches.

Part 2: Synthesis & Manufacturing Logic
Retrosynthetic Analysis

The synthesis of 1-Fluoro-7-nitro-9H-fluorene presents a regioselectivity challenge. Direct

nitration of fluorene typically yields the 2,7-dinitro product. To achieve the 1,7-substitution
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pattern, the fluorine atom must be introduced before the nitro group, or the scaffold must be
constructed from pre-functionalized biphenyl precursors.

Primary Route: Electrophilic Nitration of 1-Fluorofluorene This route relies on the electronic
directing effects of the fluorine substituent.

e Substrate: 1-Fluorofluorene.

o Electronic Environment: The fluorine atom at C1 deactivates the A-ring (inductive
withdrawal). The B-ring (unsubstituted) remains more electron-rich.

e Regioselectivity: Electrophilic attack (

) occurs on the more activated B-ring. The position para to the biphenyl linkage (C7) is the
most kinetically favored site, analogous to the C2 nitration of unsubstituted fluorene.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Figure 1: Predicted regioselective nitration pathway. The deactivating effect of fluorine on Ring
A directs the nitronium ion to the C7 position of Ring B.

Part 3: Analytical Characterization Protocols

To validate the identity of 1-Fluoro-7-nitro-9H-fluorene, researchers must employ a multi-
modal approach. The following protocols are designed to be self-validating.

Nuclear Magnetic Resonance (NMR)

e NMR: This is the most diagnostic tool.
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o Expectation: A single signal around -110 to -120 ppm (referenced to

).

o Coupling: Look for coupling to the adjacent protons (H2 and H3) and potentially long-
range coupling to the C9 methylene protons.

« NMR (DMSO-
or
):
o C9-Methylene: A distinct singlet (or doublet if F-coupling exists) around
3.9-4.1 ppm. This integrates to 2 protons.[2]

o Aromatic Region:

H8 (Nitro-ring): A doublet with a small coupling constant (meta-coupling to H6) around

8.3-8.5 ppm.

H6 (Nitro-ring): A doublet of doublets (ortho to H5, meta to H8).

H5 (Nitro-ring): A doublet (ortho to H6).

Fluorinated Ring: Complex splitting pattern due to H-F coupling (

Mass Spectrometry (GC-MS | LC-MS)

e lonization: Electron Impact (El) or Electrospray lonization (ESI) in negative mode (due to the
nitro group).

e Molecular lon:
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e Fragmentation Pattern:

o (Loss of nitro group).

o (Fluorenyl cation core).

Quality Contro| Checklist

Test Acceptance Criteria Purpose

Quantify regioisomers (e.g., 5-

HPLC Purity > 98.0% (Area %) o
nitro isomer).
Appearance Homogeneous yellow powder Visual check for oxidation/tars.
TLC ( Single spot (
Rapid purity assessment.
) ~0.4 in Hexane:EtOAc 4:1)

Part 4: Handling, Safety & Stability

Hazard Identification (GHS Classification)

Signal Word:WARNING

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

H341: Suspected of causing genetic defects (Nitroarenes are often mutagenic; handle as a
potential carcinogen).

Storage & Stability Protocol

 Light Sensitivity: Nitrofluorenes can undergo photochemical rearrangement or oxidation.
Store in amber vials.

e Atmosphere: Hygroscopic potential is low, but storage under Argon is recommended to
prevent benzylic oxidation at the C9 position to the fluorenone (1-Fluoro-7-nitro-9-
fluorenone).
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o Temperature: Refrigerate (2—8°C) for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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